Cas no 1874200-71-1 (2'-Amino-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid)

• Product Name: 2'-Amino-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid
• CAS No: 1874200-71-1
• MF: C₂₂H₁₅NO₈
• MW: 421.3564
• CID: 3038146
• PubChem ID: 132581806
• Update Time: 2025-04-23

2'-Amino-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2.5-di(3.5-dicarboxylhenyl)aniline
• MFCD34165637
• F75093
• 2'-Amino-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid
• BS-46414
• 5-[3-amino-4-(3,5-dicarboxyphenyl)phenyl]benzene-1,3-dicarboxylic acid
• YSZC160
• 2'-amino-4'-(3,5-dicarboxyphenyl)-[1,1'-biphenyl]-3,5-dicarboxylic acid

• Inchi： InChI=1S/C22H15NO8/c23-18-9-10(11-3-13(19(24)25)7-14(4-11)20(26)27)1-2-17(18)12-5-15(21(28)29)8-16(6-12)22(30)31/h1-9H,23H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31)
• InChI Key： PUZBJBMUFJIHTL-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)N)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 421.07976644g/mol
• Monoisotopic Mass: 421.07976644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 175Ų